Cas no 112811-57-1 (3-Desmethyl Gatifloxacin)

• Product Name: 3-Desmethyl Gatifloxacin
• CAS No: 112811-57-1
• Molecular Formula: C₁₈H₂₀N₃O₄F
• Molecular Weight: 361.3675
• MDL: MFCD25973505
• CID: 149255

3-Desmethyl Gatifloxacin Properties

Names and Identifiers

• 1-Cyclopropyl-6-fluoro-8-methoxy-4-oxo-7-(piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid
• 3-Desmethyl Gatifloxacin
• 1-Cyclopropyl-6-fluoro-8-methoxy-4-oxo-7-(piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic ac...
• 3-Quinolinecarboxylicacid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-7-(1-piperazinyl)-
• 1-cyclopropyl-6-fluoro-8-methoxy-4-oxo-7-piperazin-1-ylquinoline-3-carboxylic acid
• AM 1147
• PD 135042
• Gatifloxacin Impurity D
• Gatifloxacin USP IMpurity D
• 1-Cyclopropyl-6-fluoro-1,4-dihydro-8-Methoxy-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylic Acid
• 1-Cyclopropyl-6-fluoro-8-Methoxy-4-oxo-7-(piperazin-1-yl)1,4-dihydroquinoline-3-carboxylic acid

• MDL： MFCD25973505
• InChIKey： XJCSNIFKGXSDGN-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H20FN3O4/c1-26-17-14-11(8-13(19)15(17)21-6-4-20-5-7-21)16(23)12(18(24)25)9-22(14)10-2-3-10/h8-10,20H,2-7H2,1H3,(H,24,25)
• SMILES： COC1=C2C(=CC(=C1N3CCNCC3)F)C(=O)C(=CN2C4CC4)C(=O)O

Computed Properties

• Exact Mass: 361.14400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Heavy Atom Count: 26

Experimental Properties

• LogP: 1.98570
• PSA: 83.80000

3-Desmethyl Gatifloxacin Security Information

3-Desmethyl Gatifloxacin Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%